3-(Methoxyethoxy)quinoline

• CAS No.: 177202-76-5
• Molecular Formula: C12H13NO2
• Molecular Weight: 203.24 g/mol
• IUPAC Name: 3-(2-methoxyethoxy)quinoline
• InChI: InChI=1S/C12H13NO2/c1-14-6-7-15-11-8-10-4-2-3-5-12(10)13-9-11/h2-5,8-9H,6-7H2,1H3
• InChI Key: IYSFQIXPZSFQLL-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC2=CC=CC=C2N=C1

Description

3-(Methoxyethoxy)quinoline is a useful research compound. Its molecular formula is C12H13NO2 and its molecular weight is 203.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.75 g of a potassium hydride suspension (20% in oil) is added to a solution of 0.5 g of 3-hydroxyquinoline in 10 ml of tetrahydrofuran, while cooling with ice, and the mixture is stirred for 1 h. 1.25 ml of 2-bromomethyl methyl ether, dissolved in 10 ml of dimethylformamide, are then added and the mixture is allowed to warm to room temperature and is finally stirred at 60° C. for 1 h. After customary working up, the 3-(Methoxyethoxy)quinoline thus obtained is purified by means of FC over 80 g of silica gel (mobile phase B): Rf (97:3:0.5 mixture of methylene chloride, methanol and concentrated ammonia)=0.31. 1.0 g of the quinoline derivative mentioned in 10 ml of ethanol is hydrogenated in the presence of 0.1 g of palladium-on-charocal (10% of Pd) at 50° C. for 4 h. FC over 50 g of silica gel with a 100:1 mixture of methylene chloride and methanol as the eluting agent gives 3(R,S)-methoxyethoxy-1,2,3,4-tetrahydroquinoline: Rf (97:3:0.5 mixture of methylene chloride, methanol and concentrated ammonia)=0.49; MS: M+ =207.